Cas no 149452-32-4 (3-(4-fluorobenzoyl)azetidine)

• Product Name: 3-(4-fluorobenzoyl)azetidine
• CAS No: 149452-32-4
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• MDL: MFCD20684263
• CID: 3469443
• PubChem ID: 19772065
• Update Time: 2025-10-31

3-(4-fluorobenzoyl)azetidine Chemical and Physical Properties

Names and Identifiers

• METHANONE, 3-AZETIDINYL(4-FLUOROPHENYL)-
• 3-Azetidinyl(4-fluorophenyl)methanone HCl
• 3-(4-FLUOROBENZOYL)AZETIDINE
• 3-Azetidinyl(4-fluorophenyl)methanone hydrochloride
• azetidin-3-yl-(4-fluorophenyl)methanone
• EN300-242082
• P12835
• SB51813
• Azetidin-3-yl(4-fluorophenyl)methanone
• GYLLOKOCAHEPJY-UHFFFAOYSA-N
• SCHEMBL7411571
• CS-0058171
• 149452-32-4
• 3-(4-fluorobenzoyl)azetidine

• MDL： MFCD20684263
• Inchi： 1S/C10H10FNO/c11-9-3-1-7(2-4-9)10(13)8-5-12-6-8/h1-4,8,12H,5-6H2
• InChI Key： GYLLOKOCAHEPJY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1CNC1)=O

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-(4-fluorobenzoyl)azetidine

Introduction to 3-(4-fluorobenzoyl)azetidine (CAS No. 149452-32-4)

3-(4-fluorobenzoyl)azetidine, identified by the Chemical Abstracts Service Number (CAS No.) 149452-32-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a fluorobenzoyl moiety and an azetidine ring system imparts distinct chemical and biological characteristics, making it a valuable scaffold for exploring novel therapeutic agents.

The azetidine ring, a five-membered saturated heterocycle, is known for its flexibility and ability to mimic larger cyclic structures such as piperidine, which is commonly found in biologically active molecules. The introduction of a 4-fluorobenzoyl group at the C-3 position of azetidine enhances its electronic properties and influences its interactions with biological targets. Fluorine atoms are widely recognized for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates, thereby making fluorinated compounds highly desirable in modern medicinal chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The 3-(4-fluorobenzoyl)azetidine scaffold has emerged as a promising candidate for such applications due to its ability to engage with multiple biological systems. For instance, studies have demonstrated its potential in inhibiting enzymes that play a role in cancer progression by modulating key signaling pathways.

One of the most compelling aspects of 3-(4-fluorobenzoyl)azetidine is its versatility in chemical modifications. Researchers can readily introduce additional functional groups or derivatize the core structure to fine-tune its pharmacological properties. This adaptability has led to several innovative approaches in drug design, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The fluorobenzoyl moiety, in particular, offers a handle for further chemical manipulation, enabling the synthesis of analogs with enhanced potency and selectivity.

The compound's structural features also make it an interesting subject for computational studies. Molecular modeling techniques have been employed to explore its interactions with biological targets at the atomic level. These studies have provided insights into how the azetidine ring and 4-fluorobenzoyl group contribute to binding affinity and specificity. Such computational insights are invaluable for guiding experimental efforts and optimizing lead compounds during the drug discovery process.

Recent advancements in synthetic methodologies have further facilitated the exploration of 3-(4-fluorobenzoyl)azetidine derivatives. Transition-metal-catalyzed reactions, including cross-coupling and cyclization strategies, have enabled efficient access to complex analogs with minimal side reactions. These synthetic improvements have not only accelerated the discovery pipeline but also allowed for greater diversity in molecular architectures, expanding the potential therapeutic applications of this class of compounds.

The pharmacological profile of 3-(4-fluorobenzoyl)azetidine has been extensively studied in vitro and in vivo. Preclinical data suggest that derivatives of this compound exhibit promising activity against various disease models, including inflammatory disorders and metabolic diseases. The fluorobenzoyl group appears to play a crucial role in mediating these effects by influencing receptor binding or enzyme inhibition. Further investigations are warranted to fully elucidate the mechanisms underlying its therapeutic potential.

From a regulatory perspective, compounds like 3-(4-fluorobenzoyl)azetidine must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Good Manufacturing Practices (GMP) are adhered to during synthesis and purification to maintain high-quality standards. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing preclinical research and translating laboratory findings into viable therapeutic options for patients.

The future of 3-(4-fluorobenzoyl)azetidine research looks promising, with ongoing studies focusing on expanding its therapeutic applications and improving its pharmacological properties. Innovations in drug delivery systems may also enhance the efficacy of this compound by optimizing its bioavailability and targeting specificity. As our understanding of disease mechanisms continues to evolve, compounds like 3-(4-fluorobenzoyl)azetidine will remain at the forefront of pharmaceutical innovation.